Cas no 2209087-03-4 ((2R,4R)-4-fluoro-2-methylpyrrolidine Hydrochloride)

(2R,4R)-4-Fluoro-2-methylpyrrolidine Hydrochloride is a chiral pyrrolidine derivative featuring fluorine substitution at the 4-position and a methyl group at the 2-position, both in the (R)-configuration. This compound serves as a valuable building block in pharmaceutical and agrochemical synthesis due to its stereochemical precision and functional group versatility. The fluorine moiety enhances metabolic stability and bioavailability, while the rigid pyrrolidine scaffold contributes to conformational control in target molecules. Its hydrochloride salt form ensures improved solubility and handling characteristics. The compound is particularly useful in the development of bioactive molecules requiring selective modulation of biological targets, making it a preferred intermediate for medicinal chemistry applications.
(2R,4R)-4-fluoro-2-methylpyrrolidine Hydrochloride structure
2209087-03-4 structure
Product Name:(2R,4R)-4-fluoro-2-methylpyrrolidine Hydrochloride
CAS No:2209087-03-4
MF:C5H11ClFN
MW:139.60
CID:5142980
Update Time:2025-10-30

(2R,4R)-4-fluoro-2-methylpyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2R,4R)-4-fluoro-2-methylpyrrolidine Hydrochloride
    • Inchi: 1S/C5H10FN.ClH/c1-4-2-5(6)3-7-4;/h4-5,7H,2-3H2,1H3;1H/t4-,5-;/m1./s1
    • InChI Key: OPLZEFBPWWZOHT-TYSVMGFPSA-N
    • SMILES: N1C[C@H](F)C[C@H]1C.Cl

(2R,4R)-4-fluoro-2-methylpyrrolidine Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
AS-54774-250MG
(2r,4r)-4-fluoro-2-methylpyrrolidine hcl
2209087-03-4 >95%
0.25g
£938.00 2023-06-14
Key Organics Ltd
AS-54774-1G
(2r,4r)-4-fluoro-2-methylpyrrolidine hcl
2209087-03-4 >95%
1g
£2362.00 2025-02-08
Key Organics Ltd
AS-54774-0.25g
(2r,4r)-4-fluoro-2-methylpyrrolidine hcl
2209087-03-4 >95%
0.25g
£945.00 2025-02-08

Additional information on (2R,4R)-4-fluoro-2-methylpyrrolidine Hydrochloride

Introduction to (2R,4R)-4-fluoro-2-methylpyrrolidine Hydrochloride (CAS No 2209087-03-4)

(2R,4R)-4-fluoro-2-methylpyrrolidine Hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 2209087-03-4, has garnered attention due to its potential applications in the development of novel therapeutic agents. The stereochemistry defined by the (2R,4R) configuration plays a crucial role in determining its biological activity, making it a subject of extensive research and development.

The fluorine substituent at the 4-position of the pyrrolidine ring is a key feature that influences the compound's pharmacokinetic and pharmacodynamic properties. Fluorine atoms are well-known for their ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. This characteristic makes (2R,4R)-4-fluoro-2-methylpyrrolidine Hydrochloride a valuable scaffold for drug design.

In recent years, there has been a surge in research focused on developing new treatments for various diseases, including neurological disorders and infectious diseases. The pyrrolidine scaffold is particularly interesting due to its presence in numerous bioactive molecules. Studies have shown that pyrrolidine derivatives can interact with a wide range of biological targets, making them promising candidates for therapeutic intervention.

One of the most compelling aspects of (2R,4R)-4-fluoro-2-methylpyrrolidine Hydrochloride is its potential in the treatment of neurological conditions. Research indicates that this compound may modulate neurotransmitter systems, which could have implications for the management of disorders such as depression and anxiety. The precise stereochemistry of the compound ensures optimal interaction with these systems, enhancing its therapeutic potential.

The hydrochloride salt form of this compound improves its solubility and bioavailability, which are critical factors in drug development. Enhanced solubility facilitates better absorption and distribution throughout the body, while improved bioavailability ensures that the active ingredient reaches the target site in sufficient concentrations. These properties make (2R,4R)-4-fluoro-2-methylpyrrolidine Hydrochloride an attractive candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of this compound with various biological targets with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development. The combination of experimental data and computational predictions provides a comprehensive understanding of the compound's mechanism of action.

The synthesis of (2R,4R)-4-fluoro-2-methylpyrrolidine Hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The stereocontrol during synthesis is crucial to obtaining the desired (2R,4R) configuration. Advances in chiral catalysis and asymmetric synthesis have made it possible to produce this compound with high enantioselectivity.

Evaluation of the pharmacological properties of (2R,4R)-4-fluoro-2-methylpyrrolidine Hydrochloride has revealed promising results in preclinical studies. These studies have demonstrated its ability to interact with specific receptors and enzymes involved in disease pathways. The compound's selectivity profile suggests that it may have fewer side effects compared to existing treatments.

The regulatory landscape for pharmaceutical compounds continues to evolve, emphasizing the need for rigorous testing and validation before clinical use. (2R,4R)-4-fluoro-2-methylpyrrolidine Hydrochloride is currently undergoing preclinical trials to assess its safety and efficacy. These trials are essential steps toward gaining regulatory approval and making this compound available for patients who may benefit from it.

The impact of fluorine substitution on the properties of pyrrolidine derivatives has been extensively studied. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to enhanced metabolic stability and binding affinity. This knowledge has guided the design of new molecules with improved therapeutic potential.

In conclusion, (2R,4R)-4-fluoro-2-methylpyrrolidine Hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further development. As research continues to uncover new applications for this compound, it holds great promise for improving patient outcomes in various therapeutic areas.

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